Cas no 499101-17-6 (Pentane, 1-azido-4-isocyanato-2-methyl-, (2S,4R)-)

• Product Name: Pentane, 1-azido-4-isocyanato-2-methyl-, (2S,4R)-
• CAS No: 499101-17-6
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 1538880
• Update Time: 2024-08-24

Pentane, 1-azido-4-isocyanato-2-methyl-, (2S,4R)- Chemical and Physical Properties

Names and Identifiers

• Pentane, 1-azido-4-isocyanato-2-methyl-, (2S,4R)-

• Inchi： 1S/C7H12N4O/c1-6(4-10-11-8)3-7(2)9-5-12/h6-7H,3-4H2,1-2H3/t6-,7+/m0/s1
• InChI Key： IJOSAENMTYLSAI-NKWVEPMBSA-N
• SMILES： [C@@H](C)(CN=[N+]=[N-])C[C@@H](C)N=C=O

Computed Properties

• Exact Mass: 168.10126

Experimental Properties

• PSA: 78.19